Cas no 1415124-96-7 (2,6-Dichloro-4-(hydroxymethyl)benzoic acid)

• Product Name: 2,6-Dichloro-4-(hydroxymethyl)benzoic acid
• CAS No: 1415124-96-7
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD34186602
• CID: 5637581
• PubChem ID: 66720583
• Update Time: 2025-05-23

2,6-Dichloro-4-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28227052
• SCHEMBL543118
• 1415124-96-7
• 2,6-dichloro-4-(hydroxymethyl)benzoic acid
• YHWBSZXXIOUGGB-UHFFFAOYSA-N
• G75444
• 2,6-Dichloro-4-(hydroxymethyl)benzoic acid

• MDL： MFCD34186602
• Inchi： 1S/C8H6Cl2O3/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2,11H,3H2,(H,12,13)
• InChI Key： YHWBSZXXIOUGGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=C(C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 219.9693994g/mol
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,6-Dichloro-4-(hydroxymethyl)benzoic acid

Comprehensive Overview of 2,6-Dichloro-4-(hydroxymethyl)benzoic acid (CAS No. 1415124-96-7)

2,6-Dichloro-4-(hydroxymethyl)benzoic acid (CAS No. 1415124-96-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique chlorinated aromatic structure and hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₆Cl₂O₃, highlights its potential for diverse applications, particularly in the design of bioactive molecules and advanced polymers.

In recent years, the demand for high-purity intermediates like 2,6-Dichloro-4-(hydroxymethyl)benzoic acid has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its utility in constructing heterocyclic frameworks, which are pivotal in developing antimicrobial agents and anti-inflammatory drugs. The compound's CAS No. 1415124-96-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most intriguing aspects of 2,6-Dichloro-4-(hydroxymethyl)benzoic acid is its role in sustainable synthesis. With the global push toward eco-friendly manufacturing, this compound's ability to undergo selective functionalization makes it a candidate for catalyzed reactions with minimal waste. Industry professionals often inquire about its solubility profiles and stability under various pH conditions, as these properties are critical for optimizing reaction yields.

From a commercial perspective, CAS No. 1415124-96-7 is listed in catalogs of leading chemical suppliers, with inquiries focusing on bulk availability and custom synthesis options. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its appeal for producing complex organic architectures. Analysts note a rising trend in searches for "2,6-Dichloro-4-(hydroxymethyl)benzoic acid suppliers" and "CAS 1415124-96-7 price trends," underscoring its market viability.

In the realm of material science, this compound's rigid benzene core and polar substituents contribute to the development of high-performance polymers. Studies highlight its potential in creating thermosetting resins with enhanced thermal stability, a topic frequently discussed in patent literature. Additionally, its derivatives are investigated for liquid crystal applications, aligning with the growing interest in smart materials.

To address common queries from the scientific community: 2,6-Dichloro-4-(hydroxymethyl)benzoic acid exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) and requires careful handling to prevent hydrolysis of its hydroxymethyl group. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for GMP-compliant production.

In summary, 2,6-Dichloro-4-(hydroxymethyl)benzoic acid (CAS No. 1415124-96-7) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a compound of enduring interest. As research continues to uncover new synthetic pathways and functional adaptations, its prominence in both academic and industrial settings is poised to grow.